Cas no 1797737-13-3 (7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane)
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane Chemical and Physical Properties
Names and Identifiers
-
- (7-phenyl-1,4-thiazepan-4-yl)-(4-pyrrol-1-ylphenyl)methanone
- 7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane
-
- Inchi: 1S/C22H22N2OS/c25-22(19-8-10-20(11-9-19)23-13-4-5-14-23)24-15-12-21(26-17-16-24)18-6-2-1-3-7-18/h1-11,13-14,21H,12,15-17H2
- InChI Key: PTRLVIXSBVLBIW-UHFFFAOYSA-N
- SMILES: C(N1CCC(C2=CC=CC=C2)SCC1)(C1=CC=C(N2C=CC=C2)C=C1)=O
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6481-0005-2μmol |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0005-5μmol |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0005-10μmol |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0005-20μmol |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0005-1mg |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0005-2mg |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0005-3mg |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0005-4mg |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0005-5mg |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6481-0005-10mg |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane |
1797737-13-3 | 10mg |
$79.0 | 2023-09-08 |
7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane Related Literature
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Rongyan Guo,Tao Li,Shuie Shi J. Mater. Chem. C, 2019,7, 5148-5154
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane
Professional Introduction to Compound with CAS No. 1797737-13-3 and Product Name: 7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane
The compound with the CAS number 1797737-13-3 and the product name 7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential biological activities. The structural framework of this molecule incorporates both aromatic and nitrogen-containing rings, which are known to contribute to its pharmacological properties.
In recent years, there has been a growing interest in thiazepane derivatives as they exhibit a wide range of biological activities. Thiazepanes, as a class of compounds, are characterized by their bicyclic structure containing sulfur and nitrogen atoms. This unique arrangement allows them to interact with various biological targets, making them valuable candidates for drug development. The presence of a phenyl group and a benzoyl moiety in the molecule further enhances its potential as a pharmacophore.
The 7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane molecule is particularly noteworthy due to its complex structure, which combines multiple functional groups that can influence its biological activity. The benzoyl group attached to the thiazepane ring is known to modulate the compound's interactions with biological targets, while the pyrrole ring provides an additional site for binding and interaction. This combination makes the compound a promising candidate for further investigation in drug discovery.
Recent studies have highlighted the importance of thiazepane derivatives in the development of new therapeutic agents. These compounds have shown potential in various pharmacological assays, including anti-inflammatory, antimicrobial, and antiviral activities. The 7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane molecule has been studied for its potential role in modulating inflammatory pathways, which are implicated in numerous diseases such as arthritis and autoimmune disorders.
The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the phenyl group and the benzoyl moiety into the thiazepane core is achieved through carefully designed chemical transformations. These steps include condensation reactions, cyclization processes, and functional group modifications. Each step must be optimized to maintain the integrity of the molecular structure and enhance the compound's biological activity.
One of the key aspects of studying this compound is its interaction with biological targets at the molecular level. The thiazepane ring is known to bind to proteins and enzymes involved in various metabolic pathways. The presence of additional functional groups such as the phenyl and benzoyl groups can alter these interactions, leading to different pharmacological effects. Understanding these interactions is crucial for designing effective drugs that can modulate disease processes.
Advanced computational methods have been employed to study the binding affinity and mode of interaction between 7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane and its target proteins. These studies provide valuable insights into how the compound interacts with biological systems at a molecular level. Computational modeling helps in predicting the efficacy and potential side effects of the compound before it is tested in vivo. This approach accelerates the drug discovery process by reducing the need for extensive experimental trials.
The potential applications of this compound extend beyond traditional pharmaceutical uses. Researchers are exploring its role in developing novel materials with unique properties due to its complex molecular structure. The combination of aromatic rings and heterocyclic moieties makes it a versatile building block for designing new materials with applications in electronics, catalysis, and materials science.
In conclusion, 7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane represents a significant advancement in pharmaceutical chemistry with potential applications in drug development and material science. Its complex structure and diverse functional groups make it a promising candidate for further investigation. As research continues to uncover new biological activities and synthetic methods for this class of compounds, we can expect more innovative applications in various fields.
1797737-13-3 (7-phenyl-4-[4-(1H-pyrrol-1-yl)benzoyl]-1,4-thiazepane) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)